Cas no 68641-73-6 (4,4'-[ethane-1,2-diylbis(oxy)]bis(N-propylbenzenesulfonamide))

• Product Name: 4,4'-[ethane-1,2-diylbis(oxy)]bis(N-propylbenzenesulfonamide)
• CAS No: 68641-73-6
• MF: C₂₀H₂₈N₂O₆S₂
• MW: 456.57612323761
• CID: 971685
• PubChem ID: 233523
• Update Time: 2025-04-19

4,4'-[ethane-1,2-diylbis(oxy)]bis(N-propylbenzenesulfonamide) Chemical and Physical Properties

Names and Identifiers

• 4,4'-[ethane-1,2-diylbis(oxy)]bis(N-propylbenzenesulfonamide)
• AC1L317Z; AR-1G9662; 4,4'-Aethandiyldioxy-bis-benzolsulfonsaeure-bis-propylamid; EINECS 267-908-9; 4,4'-Aethandiyldioxy-bis-benzolsulfonsaeure-bis-isopropylamid; 6-(1-(1-Methylethyl)allyl)cyclohex-2-ene-1-carbaldehyde; AC1Q6PQL; 4,4'-Aethandiyldioxy-bis-benzolsulfonsaeure-bis-methylamid; CTK8D4766; 4,4'-ethanediyldioxy-bis-benzenesulfonic acid bis-methylamide; 4,4'-ethanediyldioxy-bis-benzenesulfonic acid bis-propylamide; 4-(4-Methyl-1-
• NSC-32095
• 68641-73-6
• NSC32095
• 4,4'-[Ethane-1,2-diylbis(oxy)]bis(N-propylbenzene-1-sulfonamide)
• DTXSID70988326

• Inchi： 1S/C20H28N2O6S2/c1-3-13-21-29(23,24)19-9-5-17(6-10-19)27-15-16-28-18-7-11-20(12-8-18)30(25,26)22-14-4-2/h5-12,21-22H,3-4,13-16H2,1-2H3
• InChI Key： YSFDZRZLWMCFFN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OCCOC1C=CC(=CC=1)S(NCCC)(=O)=O)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 456.13904
• Monoisotopic Mass: 456.13887896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 13
• Complexity: 611
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 128Ų

Experimental Properties

• PSA: 110.8